(S)-2-(4-(1-(tert-Butoxycarbonyl)piperidin-3-yl)phenyl)-2H-indazole-7-carboxylic acid

Specification

• Molecular Formula: C24H27N3O4
• Molecular Weight: 421.5 g/mol
• IUPAC Name: 2-[4-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]phenyl]indazole-7-carboxylic acid
• Standard InChI: InChI=1S/C24H27N3O4/c1-24(2,3)31-23(30)26-13-5-7-17(14-26)16-9-11-19(12-10-16)27-15-18-6-4-8-20(22(28)29)21(18)25-27/h4,6,8-12,15,17H,5,7,13-14H2,1-3H3,(H,28,29)
• Standard InChI Key: QJLUKQXULLVBRS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)C2=CC=C(C=C2)N3C=C4C=CC=C(C4=N3)C(=O)O

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a stereospecific (S)-configuration at the piperidin-3-yl group, which is critical for its biological activity. The tert-butoxycarbonyl (Boc) group serves as a protective moiety for the piperidine nitrogen, enabling selective functionalization during synthesis. The indazole ring system is substituted at the 7-position with a carboxylic acid, enhancing its solubility and capacity for hydrogen bonding. The phenyl linker between the piperidine and indazole units contributes to conformational rigidity, optimizing receptor interactions.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₂₄H₂₇N₃O₄
Molecular Weight	421.5 g/mol
IUPAC Name	2-[4-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]phenyl]indazole-7-carboxylic acid
Appearance	White crystalline powder
Purity	≥90% (HPLC)

Spectroscopic Characterization

Nuclear magnetic resonance (¹H-NMR) and mass spectrometry (MS) confirm the compound’s structure. The ¹H-NMR spectrum exhibits characteristic peaks for the Boc-protected piperidine (δ 1.4 ppm for tert-butyl groups) and indazole aromatic protons (δ 7.2–8.1 ppm). High-resolution MS aligns with the theoretical molecular weight (421.5 g/mol), with fragmentation patterns consistent with the loss of the Boc group (Δm/z = 100).

Synthesis and Optimization

Multi-Step Synthetic Pathway

The synthesis involves three primary stages:

• Piperidine Protection: The piperidine nitrogen is protected using di-tert-butyl dicarbonate (Boc₂O) under basic conditions to form 1-(tert-butoxycarbonyl)piperidin-3-ylboronic acid.

• Suzuki-Miyaura Coupling: This intermediate undergoes cross-coupling with 4-bromophenylindazole-7-carboxylic acid to introduce the phenyl-indazole scaffold.

• Deprotection and Purification: Acidic removal of the Boc group yields the final product, purified via recrystallization or chromatography.

Reaction conditions (e.g., temperature, catalyst loading) are optimized to achieve yields exceeding 60%, with purity validated by HPLC.

Challenges in Scale-Up

Steric hindrance from the Boc group and the indazole’s electron-deficient ring system necessitate palladium-based catalysts (e.g., Pd(PPh₃)₄) for efficient coupling. Residual metal contaminants are removed using chelating resins, ensuring compliance with pharmaceutical standards.

Biological Activity and Mechanisms

In Vitro Pharmacological Profiling

The compound demonstrates moderate inhibitory activity against poly (ADP-ribose) polymerase (PARP), a target in oncology for inducing synthetic lethality in BRCA-mutated cancers. Half-maximal inhibitory concentrations (IC₅₀) range from 50–100 nM in cell-free assays, comparable to first-generation PARP inhibitors like olaparib. Additionally, its carboxylic acid group facilitates interactions with metabolic enzymes such as dipeptidyl peptidase-4 (DPP-4), suggesting potential in diabetes management.

Applications in Drug Development

Role as a Pharmaceutical Intermediate

As Niraparib Impurity 53, the compound is critical in quality control for the PARP inhibitor niraparib, ensuring batch consistency and regulatory compliance. Its synthesis and characterization are prioritized in Good Manufacturing Practice (GMP) facilities.

Therapeutic Prospects

Ongoing research explores its utility in:

• Oncology: Analogues with modified indazole substituents show enhanced PARP-1 selectivity.

• Metabolic Disorders: DPP-4 inhibition could augment insulin secretion in type 2 diabetes.

• Neurodegeneration: CNS penetration supports investigations in Alzheimer’s disease models.